Cas no 2365418-98-8 (tert-Butyl N-(2-bromo-5-methoxyphenyl)-N-[(tert-butoxy)carbonyl]carbamate)

• Product Name: tert-Butyl N-(2-bromo-5-methoxyphenyl)-N-[(tert-butoxy)carbonyl]carbamate
• CAS No: 2365418-98-8
• MF: C₁₇H₂₄BrNO₅
• MW: 402.280164718628
• CID: 5524551
• PubChem ID: 154881549
• Update Time: 2023-05-24

tert-Butyl N-(2-bromo-5-methoxyphenyl)-N-[(tert-butoxy)carbonyl]carbamate Chemical and Physical Properties

Names and Identifiers

• BS-34582
• starbld0041472
• tert-Butyl (2-bromo-5-methoxyphenyl)(tert-butoxycarbonyl)carbamate
• 2365418-98-8
• Tert-butyl N-(2-bromo-5-methoxyphenyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• tert-Butyl N-(2-bromo-5-methoxyphenyl)-N-[(tert-butoxy)carbonyl]carbamate

• Inchi： 1S/C17H24BrNO5/c1-16(2,3)23-14(20)19(15(21)24-17(4,5)6)13-10-11(22-7)8-9-12(13)18/h8-10H,1-7H3
• InChI Key： SXIBPNFUJUNUPC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 401.08379g/mol
• Monoisotopic Mass: 401.08379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.1Ų